Cas no 31208-76-1 (1H-Indazole,5,7-dinitro-)

1H-Indazole,5,7-dinitro- structure
1H-Indazole,5,7-dinitro- structure
Product Name:1H-Indazole,5,7-dinitro-
CAS No:31208-76-1
MF:C7H4N4O4
MW:208.131060600281
CID:312764
PubChem ID:3084527
Update Time:2025-04-19

1H-Indazole,5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole,5,7-dinitro-
    • 5,7-Dinitro(1H)indazole
    • 5,7-dinitroindazole
    • 31208-76-1
    • 5,7-dinitro-5H-indazole
    • 1H-Indazole, 5,7-dinitro-
    • Inchi: 1S/C7H4N4O4/c12-10(13)5-1-4-3-8-9-7(4)6(2-5)11(14)15/h1-3,5H
    • InChI Key: HXLLQLZHBAIIRN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C2C(C=NN=2)=C1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 208.02332
  • Monoisotopic Mass: 208.023255
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.752
  • Boiling Point: 455.3°C at 760 mmHg
  • Flash Point: 229.1°C
  • Refractive Index: 1.777
  • PSA: 114.96
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